Cas no 41345-72-6 (3-(acetylsulfanyl)propanoyl chloride)
41345-72-6 structure
Product Name:3-(acetylsulfanyl)propanoyl chloride
CAS No:41345-72-6
MF:C5H7ClO2S
MW:166.625879526138
MDL:MFCD28397428
CID:2635211
PubChem ID:12943122
Update Time:2025-04-21
3-(acetylsulfanyl)propanoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- S-(3-chloro-3-oxopropyl) ethanethioate
- 3-(acetylsulfanyl)propanoyl chloride
- 3-acetylsulfanyl-propanoic acid chloride
- S-acetyl-3-mercaptopropanoyl chloride
- 3-(acetylthio)propionyl chloride
- 3-acetylthiopropanoyl chloride
- C5H7ClO2S
- 41345-72-6
- XEYWOETXQNDSED-UHFFFAOYSA-N
- G53357
- 3-(Acetylthio)propanoyl chloride
- DTXSID00513549
- EN300-206928
- Ethanethioic acid, S-(3-chloro-3-oxopropyl) ester
- 3-acetylmercaptopropionyl chloride
- 3-(acetylsulfanyl)propanoylchloride
- SCHEMBL4589721
- RBA34572
- 896-480-1
-
- MDL: MFCD28397428
- Inchi: 1S/C5H7ClO2S/c1-4(7)9-3-2-5(6)8/h2-3H2,1H3
- InChI Key: XEYWOETXQNDSED-UHFFFAOYSA-N
- SMILES: ClC(CCSC(C)=O)=O
Computed Properties
- Exact Mass: 165.9855283g/mol
- Monoisotopic Mass: 165.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 59.4Ų
3-(acetylsulfanyl)propanoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A165743-10mg |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A165743-50mg |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 50mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A165743-100mg |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 100mg |
$ 230.00 | 2022-06-08 | ||
| Enamine | EN300-206928-0.05g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-206928-0.1g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-206928-0.25g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-206928-0.5g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-206928-1.0g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-206928-2.5g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 2.5g |
$1034.0 | 2023-09-16 | |
| Enamine | EN300-206928-5.0g |
3-(acetylsulfanyl)propanoyl chloride |
41345-72-6 | 95% | 5g |
$1530.0 | 2023-06-08 |
3-(acetylsulfanyl)propanoyl chloride Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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